Cas no 2138823-41-1 (2-Butenenitrile, 4-(1-azetidinyl)-2-methyl-)

2-Butenenitrile, 4-(1-azetidinyl)-2-methyl- structure

2138823-41-1 structure

Product Name:2-Butenenitrile, 4-(1-azetidinyl)-2-methyl-

CAS No:2138823-41-1

MF:C₈H₁₂N₂

MW:136.194281578064

CID:5262812

Update Time:2023-03-20

2-Butenenitrile, 4-(1-azetidinyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

- 2-Butenenitrile, 4-(1-azetidinyl)-2-methyl-
- Inchi： 1S/C8H12N2/c1-8(7-9)3-6-10-4-2-5-10/h3H,2,4-6H2,1H3
- InChI Key： RHOCZSPNPBHFEX-UHFFFAOYSA-N
- SMILES： C(#N)C(C)=CCN1CCC1

2-Butenenitrile, 4-(1-azetidinyl)-2-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-649053-0.05g	(2Z)-4-(azetidin-1-yl)-2-methylbut-2-enenitrile	2138823-41-1		0.05g	$792.0	2023-03-04
Enamine	EN300-649053-0.1g	(2Z)-4-(azetidin-1-yl)-2-methylbut-2-enenitrile	2138823-41-1		0.1g	$829.0	2023-03-04
Enamine	EN300-649053-0.25g	(2Z)-4-(azetidin-1-yl)-2-methylbut-2-enenitrile	2138823-41-1		0.25g	$867.0	2023-03-04
Enamine	EN300-649053-0.5g	(2Z)-4-(azetidin-1-yl)-2-methylbut-2-enenitrile	2138823-41-1		0.5g	$905.0	2023-03-04
Enamine	EN300-649053-1.0g	(2Z)-4-(azetidin-1-yl)-2-methylbut-2-enenitrile	2138823-41-1		1g	$0.0	2023-06-07
Enamine	EN300-649053-2.5g	(2Z)-4-(azetidin-1-yl)-2-methylbut-2-enenitrile	2138823-41-1		2.5g	$1848.0	2023-03-04
Enamine	EN300-649053-5.0g	(2Z)-4-(azetidin-1-yl)-2-methylbut-2-enenitrile	2138823-41-1		5.0g	$2732.0	2023-03-04
Enamine	EN300-649053-10.0g	(2Z)-4-(azetidin-1-yl)-2-methylbut-2-enenitrile	2138823-41-1		10.0g	$4052.0	2023-03-04

2-Butenenitrile, 4-(1-azetidinyl)-2-methyl- Related Literature

1. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
2. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
3. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

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